1-Chloro-2-ethyl-3-fluorobenzene

• Molecular Formula: C8H8ClF
• Molecular Weight: 158.60 g/mol
• IUPAC Name: 1-chloro-2-ethyl-3-fluorobenzene
• InChI: InChI=1S/C8H8ClF/c1-2-6-7(9)4-3-5-8(6)10/h3-5H,2H2,1H3
• InChI Key: GQLPCLGFCZRSHI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1Cl)F

Description

1-Chloro-2-ethyl-3-fluorobenzene is a useful research compound. Its molecular formula is C8H8ClF and its molecular weight is 158.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (120 mL) of 1-chloro-3-fluoro-2-vinylbenzene (9.45 g) in ethyl acetate were added sodium acetate (4.92 g) and 10% Pd/C (50% water-containing product, 0.95 g), and the mixture was vigorously stirred under a hydrogen atmosphere. The catalyst was filtered off, and the filtrate was concentrated. The residue was partitioned with ethyl acetate-water. The organic layer was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated to give the title compound as a colorless oil (yield: 8.4 g).